Cas no 1001500-37-3 (4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide
• CAS No: 1001500-37-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD04969411
• CID: 3059208
• PubChem ID: 7017545
• Update Time: 2025-10-31

4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-methyl-2H-pyrazole-3-carboxylic acid isobutyl-amide
• 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide
• SCHEMBL7513761
• 4-AMINO-N-ISOBUTYL-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE
• CS-0274311
• AKOS000309606
• 4-amino-2-methyl-N-(2-methylpropyl)pyrazole-3-carboxamide
• 4-amino-2-methyl-2 h-pyrazole-3-carboxylic acid isobutyl-amide
• 1001500-37-3
• DTXSID901182357
• BBL038682
• STK312408
• DB-426000
• 4-AMINO-N~5~-ISOBUTYL-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE
• EN300-229430

• MDL： MFCD04969411
• Inchi： 1S/C9H16N4O/c1-6(2)4-11-9(14)8-7(10)5-12-13(8)3/h5-6H,4,10H2,1-3H3,(H,11,14)
• InChI Key： RXNQYCAMQYXMIE-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1C)N)NCC(C)C

Computed Properties

• Exact Mass: 196.13241115Da
• Monoisotopic Mass: 196.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide

Introduction to 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide (CAS No. 1001500-37-3)

4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1001500-37-3, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this pyrazole derivative incorporates multiple functional groups, including an amino group, a carboxamide moiety, and a branched alkyl chain, which contribute to its diverse chemical reactivity and biological activity.

The pyrazole core is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive molecules. Pyrazoles exhibit a broad spectrum of pharmacological activities, making them valuable scaffolds for the design of novel therapeutic agents. In particular, 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide has been studied for its potential role in modulating various biological pathways. Its structural features allow for interactions with biological targets such as enzymes and receptors, which are crucial for drug action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinity and mechanism of action of this compound more effectively. Studies have indicated that the presence of the amino and carboxamide groups enhances the compound's ability to interact with biological targets, potentially leading to improved pharmacological efficacy. Additionally, the branched alkyl chain contributes to solubility and metabolic stability, which are critical factors in drug development.

In the context of current research, 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide has been investigated for its potential applications in treating inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. The compound's ability to modulate these pathways has been demonstrated in preclinical studies, suggesting its therapeutic potential. Furthermore, its structural similarity to known anti-inflammatory agents makes it a promising candidate for further development.

The synthesis of 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly used in its synthesis. These methods highlight the compound's complexity and the expertise required for its production.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide. These studies are essential for understanding how the compound behaves within the body and for predicting its clinical efficacy and safety. The results have shown that the compound exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and moderate metabolic clearance rates.

The potential therapeutic applications of 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide extend beyond anti-inflammatory uses. Research has also explored its role in anticancer therapy. The pyrazole scaffold is known to interfere with key cellular processes involved in cancer progression, such as DNA replication and cell signaling. Preclinical data suggest that this compound may inhibit the growth of certain cancer cell lines by targeting specific enzymes or receptors overexpressed in tumors.

Furthermore, the compound's structural features make it a versatile intermediate for designing derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing new ones, researchers can tailor the compound's activity towards specific therapeutic targets. This flexibility underscores the importance of 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide as a building block in medicinal chemistry.

The safety profile of 4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide is another critical aspect that has been thoroughly evaluated. Toxicological studies have been performed to assess potential adverse effects at various doses. These studies have provided valuable insights into the compound's safety margins and have helped determine appropriate dosing regimens for future clinical trials.

In conclusion,4-amino-1-methyl-N-(2-methylpropyl)-1H-pyrazole-5-carboxamide (CAS No. 1001500-37-3) is a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features contribute to its biological activity, making it a valuable candidate for treating inflammatory diseases and potentially other conditions such as cancer. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments that could benefit patients worldwide.